Cas no 3687-18-1 (Tramiprosate)

• Product Name: Tramiprosate
• CAS No: 3687-18-1
• MF: C₃H₉NO₃S
• MW: 139.173459768295
• MDL: MFCD00008225
• CID: 44403
• PubChem ID: 24891257
• Update Time: 2025-04-18

Tramiprosate Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-propanesulfonic acid
• 3 APS
• Homotaurine
• 3-aminopropane-1-sulphonic acid
• 3-Aminopropane-1-sulfonic acid
• Homotaurin
• Tramiprosate
• 3APS

• MDL： MFCD00008225
• Inchi： 1S/C3H9NO3S/c4-2-1-3-8(5,6)7/h1-4H2,(H,5,6,7)
• InChI Key： SNKZJIOFVMKAOJ-UHFFFAOYSA-N
• SMILES： S(CCC[NH3+])(=O)(=O)[O-]
• BRN： 1753803

Computed Properties

• Exact Mass: 139.03000
• Monoisotopic Mass: 139.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.8A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -3.8

Experimental Properties

• Color/Form: White or light blue crystalline powder
• Density: 1.202 (estimate)
• Melting Point: 293 °C (dec.) (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.5130 (estimate)
• PSA: 88.77000
• LogP: 1.00410
• Solubility: Not determined

Tramiprosate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt